Cas no 26988-00-1 (Emetan-2'-ethanol,6',7',10,11-tetramethoxy-a-[(1-piperidinyl)methyl]-, trihydrochloride (9CI))

• Product Name: Emetan-2'-ethanol,6',7',10,11-tetramethoxy-a-[(1-piperidinyl)methyl]-, trihydrochloride (9CI)
• CAS No: 26988-00-1
• MF: C₃₇H₅₈Cl₃N₃O₅
• MW: 731.232528209686
• CID: 274288
• PubChem ID: 117346
• Update Time: 2025-04-19

Emetan-2'-ethanol,6',7',10,11-tetramethoxy-a-[(1-piperidinyl)methyl]-, trihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Emetan-2'-ethanol,6',7',10,11-tetramethoxy-a-[(1-piperidinyl)methyl]-, trihydrochloride (9CI)
• Emetine, 2'-(2-hydroxy-3-piperidinopropyl)-, trihydrochloride
• 2H-Benzo(a)quinolizine, 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2-((1,2,3,4-tetrahydro-6,7-dimethoxy-2-(2-hydroxy-3-piperidinopropyl)-1-isoquinolyl)methyl)-, trihydrochloride, hemiisopropanol
• 2'-(2-Hydroxy-3-piperidinopropyl)emetine tri-HCl
• 2-Propanol, 1-(1-piperidinyl)-3-(6',7',10,11-tetramethoxyemetan-2'-yl)-, trihydrochloride
• 1-(Piperidin-1-yl)-3-(6',7',10,11-tetramethoxyemetan-2'-yl)propan-2-ol--hydrogen chloride (1/3)
• 26988-00-1
• DTXSID60949764

• Inchi： 1S/C37H55N3O5.3ClH/c1-6-25-22-39-14-10-26-18-34(42-2)36(44-4)20-30(26)32(39)16-28(25)17-33-31-21-37(45-5)35(43-3)19-27(31)11-15-40(33)24-29(41)23-38-12-8-7-9-13-38;;;/h18-21,25,28-29,32-33,41H,6-17,22-24H2,1-5H3;3*1H/t25-,28+,29?,32-,33+;;;/m0.../s1
• InChI Key： PMCGBJXDRUOCKW-DDLKYBQASA-N
• SMILES： Cl.Cl.Cl.OC(CN1CCCCC1)CN1CCC2C=C(C(=CC=2[C@H]1C[C@H]1C[C@H]2C3C=C(C(=CC=3CCN2C[C@@H]1CC)OC)OC)OC)OC

Computed Properties

• Exact Mass: 729.344205g/mol
• Monoisotopic Mass: 729.344205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 11
• Complexity: 905
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9Ų